Cas no 2229324-83-6 (2-(4-Ethynylphenyl)-2-hydroxyacetic acid)

• Product Name: 2-(4-Ethynylphenyl)-2-hydroxyacetic acid
• CAS No: 2229324-83-6
• MF: C₁₀H₈O₃
• MW: 176.168723106384
• CID: 5604817
• PubChem ID: 165376754
• Update Time: 2025-05-19

2-(4-Ethynylphenyl)-2-hydroxyacetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1758065
• 2-(4-ethynylphenyl)-2-hydroxyacetic acid
• 2229324-83-6
• 2-(4-Ethynylphenyl)-2-hydroxyacetic acid

• Inchi： 1S/C10H8O3/c1-2-7-3-5-8(6-4-7)9(11)10(12)13/h1,3-6,9,11H,(H,12,13)
• InChI Key： ZAXYEAFQGPDHRJ-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)C1C=CC(C#C)=CC=1

Computed Properties

• Exact Mass: 176.047344113g/mol
• Monoisotopic Mass: 176.047344113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 57.5Ų

Additional information on 2-(4-Ethynylphenyl)-2-hydroxyacetic acid

2-(4-Ethynylphenyl)-2-hydroxyacetic Acid: A Comprehensive Overview

The compound 2-(4-Ethynylphenyl)-2-hydroxyacetic acid, identified by the CAS number 2229324-83-6, is a significant molecule in the field of organic chemistry. This compound is characterized by its unique structure, which combines a phenyl group substituted with an ethynyl moiety and a hydroxyacetic acid moiety. The molecule's structure allows for a wide range of applications in both academic research and industrial settings.

Recent studies have highlighted the importance of ethynylphenyl derivatives in drug discovery and materials science. The presence of the ethynyl group in the molecule introduces interesting electronic properties, making it a valuable component in the synthesis of advanced materials. For instance, researchers have explored the use of this compound in the development of novel polymers and coatings with enhanced mechanical and thermal stability.

In terms of synthesis, the preparation of 2-(4-Ethynylphenyl)-2-hydroxyacetic acid involves a multi-step process that typically begins with the bromination of phenol derivatives. The subsequent coupling reaction with an alkyne under Sonogashira conditions is a critical step that ensures the formation of the desired product. This method has been optimized in recent years to improve yield and purity, making it more accessible for large-scale production.

The hydroxyacetic acid moiety in this compound plays a crucial role in its biological activity. Studies have shown that this group can act as a hydrogen bond donor, which is essential for interactions with biomolecules such as proteins and nucleic acids. This property has led to investigations into its potential as a lead compound in antiviral and anticancer drug development.

In addition to its biological applications, 2-(4-Ethynylphenyl)-2-hydroxyacetic acid has found utility in analytical chemistry as a chelating agent. Its ability to coordinate with metal ions makes it a valuable reagent in trace metal analysis and separations. Recent advancements in chromatographic techniques have further enhanced its application in high-throughput screening processes.

The integration of computational chemistry tools has provided deeper insights into the electronic structure and reactivity of this compound. Quantum mechanical calculations have revealed that the ethynyl group significantly alters the electron distribution, enhancing the molecule's ability to participate in conjugation and π-π interactions. These findings have been instrumental in guiding the design of new analogs with improved functional properties.

In conclusion, 2-(4-Ethynylphenyl)-2-hydroxyacetic acid is a versatile compound with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic and analytical techniques, positions it as a key player in future innovations within organic chemistry and related fields.